Cas no 1449503-98-3 (4-Chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-Chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1449503-98-3
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 5714670
• PubChem ID: 80687886
• Update Time: 2025-06-08

4-Chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15156404
• 4-chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde
• AKOS019254816
• JNBGNSUQTOYRQB-UHFFFAOYSA-N
• 4-Chloro-2-(3-hydroxy-pyrrolidin-1-yl)-thiazole-5-carbaldehyde
• EN300-725407
• 1449503-98-3
• 5-Thiazolecarboxaldehyde, 4-chloro-2-(3-hydroxy-1-pyrrolidinyl)-
• 4-Chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C8H9ClN2O2S/c9-7-6(4-12)14-8(10-7)11-2-1-5(13)3-11/h4-5,13H,1-3H2
• InChI Key： JNBGNSUQTOYRQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1CCC(C1)O

Computed Properties

• Exact Mass: 232.0073264g/mol
• Monoisotopic Mass: 232.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Boiling Point: 417.7±55.0 °C(Predicted)
• pka: 14.34±0.20(Predicted)

Additional information on 4-Chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde

Introduction to 4-Chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 1449503-98-3)

4-Chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde, identified by its CAS number 1449503-98-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a unique structural framework combining a thiazole core with a chloro substituent and a hydroxypyrrlidine moiety, making it a versatile intermediate for the development of novel bioactive molecules.

The compound’s molecular structure positions it as a valuable scaffold for medicinal chemists exploring pharmacophores that interact with biological targets. The presence of both electrophilic and nucleophilic sites allows for diverse functionalization strategies, enabling the synthesis of derivatives with tailored biological activities. Recent advancements in drug discovery have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges, including infectious diseases and chronic conditions.

In particular, the 4-chloro substituent on the thiazole ring enhances reactivity, facilitating nucleophilic aromatic substitution reactions that are pivotal in constructing more complex molecules. Meanwhile, the hydroxypyrrlidine group introduces hydrogen bonding potential and steric constraints that can modulate binding affinity to biological receptors. These features have been exploited in recent studies aimed at developing kinase inhibitors and antimicrobial agents.

Recent research published in high-impact journals has demonstrated the utility of this compound in generating novel scaffolds for small-molecule drug candidates. For instance, studies have shown that derivatives of 4-chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde exhibit promising inhibitory activity against specific enzymes implicated in cancer progression. The aldehyde functionality at the 5-position serves as a reactive handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

The integration of computational chemistry has further accelerated the exploration of this compound’s potential. Molecular docking simulations have revealed favorable interactions between its structural motifs and target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts, enabling rapid screening of analogs with optimized pharmacokinetic profiles.

Moreover, the growing interest in hybrid molecules—comprising elements from multiple heterocyclic systems—has positioned 4-chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde as a key building block for next-generation therapeutics. Its ability to serve as a cross-coupling partner in transition-metal-catalyzed reactions has been leveraged to construct polycyclic frameworks that mimic natural products with known bioactivity. Such endeavors align with global trends toward sustainable drug development, emphasizing modular synthetic strategies that minimize waste and maximize efficiency.

The compound’s relevance extends beyond academic research; industrial applications are emerging as pharmaceutical companies seek cost-effective routes to high-value intermediates. Process optimization efforts have focused on scalable synthetic methodologies that preserve functional integrity while ensuring reproducibility. Collaborative initiatives between academia and industry have yielded novel catalytic systems capable of facilitating key transformations under mild conditions.

Future directions in the study of 4-chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde may include exploring its role in therapeutic areas such as neurodegeneration and inflammation. The compound’s structural versatility suggests it could be adapted into prodrugs or targeted delivery systems designed to enhance bioavailability or tissue specificity. As synthetic techniques evolve—particularly those involving flow chemistry and biocatalysis—the accessibility of this intermediate will likely increase, fostering innovation across multiple disciplines.

In summary, 4-chloro-2-(3-hydroxypyrrolidin-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 1449503-98-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of reactivity and functionality makes it an indispensable tool for medicinal chemists striving to address unmet medical needs in an era defined by precision medicine and personalized therapeutics.